Cas no 89524-13-0 (3-Octyn-2-ol, 1,1,1-trifluoro-)

• Product name: 3-Octyn-2-ol, 1,1,1-trifluoro-
• CAS No: 89524-13-0
• MF: C₈H₁₁F₃O
• MW: 180.167553186417
• CID: 597667
• PubChem ID: 13262960

3-Octyn-2-ol, 1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Octyn-2-ol, 1,1,1-trifluoro-
• 1,1,1-trifluorooct-3-yn-2-ol
• 1,1,1-trifluoro-3-octyne-2-ol
• 89524-13-0
• SCHEMBL10949875
• DTXSID90532880

• Inchi： InChI=1S/C8H11F3O/c1-2-3-4-5-6-7(12)8(9,10)11/h7,12H,2-4H2,1H3
• InChI Key： YIGWNBOZAOKETO-UHFFFAOYSA-N
• SMILES： CCCCC#CC(C(F)(F)F)O

Computed Properties

• Exact Mass: 180.07619946g/mol
• Monoisotopic Mass: 180.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų